Cas no 28712-89-2 (8-Quinolinesulfonicacid, 5,7-dichloro-)

8-Quinolinesulfonicacid, 5,7-dichloro- structure
28712-89-2 structure
Product Name:8-Quinolinesulfonicacid, 5,7-dichloro-
CAS No:28712-89-2
MF:C9H5Cl2NO3S
MW:278.111899137497
CID:239868
PubChem ID:45123356
Update Time:2025-04-19

8-Quinolinesulfonicacid, 5,7-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinesulfonicacid, 5,7-dichloro-
    • 5,7-dichloroquinoline-8-sulfonic acid
    • 28712-89-2
    • 8-quinolinesulfonic acid,5,7-dichloro-
    • DTXSID20669431
    • Inchi: 1S/C9H5Cl2NO3S/c10-6-4-7(11)9(16(13,14)15)8-5(6)2-1-3-12-8/h1-4H,(H,13,14,15)
    • InChI Key: FQJHPFTTWASVMD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=CC=CN=C2C=1S(=O)(=O)O)Cl

Computed Properties

  • Exact Mass: 276.93685
  • Monoisotopic Mass: 276.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 67.26

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